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Compound of Interest

Compound Name: NF279

Cat. No.: B15581483

Audience: Researchers, scientists, and drug development professionals.

Introduction

NF279 is a potent and selective antagonist of the P2X1 receptor, with an IC50 of 19 nM.[1] It is
a valuable tool for studying purinergic signaling pathways. Proper preparation of a stock
solution is critical for obtaining accurate and reproducible experimental results. These
application notes provide a detailed protocol for the preparation, storage, and handling of
NF279 stock solutions.

Physicochemical Properties of NF279

A summary of the key physicochemical properties of NF279 is presented in the table below. It is
important to note that NF279 is often supplied with a high degree of hydration and may contain
residual NaCl, which can vary between batches. Therefore, always refer to the batch-specific
Certificate of Analysis (CoA) for the precise molecular weight and net product content.
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Property Value Source
Molecular Formula C49H30N6Na6023S6

Molecular Weight (Approx.) 1401.1 g/mol

Appearance White to off-white solid [1]
Purity 295% (HPLC)

Solubility (Water) Up to 25-35 mg/mL

N ~14.5 mg/mL (requires
Solubility (DMSO) ) ) [1]
ultrasonic and warming)

Storage (Solid) Store at -20°C

Aliguot and store at -20°C for
Storage (Stock Solution) up to 1 month or -80°C for up [1][2]
to 6 months

Experimental Protocol: Preparation of a 10 mM
NF279 Stock Solution in Water

This protocol describes the preparation of a 10 mM stock solution of NF279 in water. Water is
the recommended solvent for preparing aqueous solutions for in vitro biological assays.

Materials:

e NF279 solid

¢ Nuclease-free water (or appropriate sterile, high-purity water)
e Microcentrifuge tubes or other appropriate sterile vials

o Vortex mixer

e Sonicator (optional, but recommended)

o Calibrated analytical balance
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o Pipettes
Procedure:

o Acclimatization: Before opening, allow the vial of solid NF279 to equilibrate to room
temperature for at least 60 minutes.[2] This prevents condensation from forming on the
compound.

e Weighing: Carefully weigh the desired amount of NF279 powder using a calibrated analytical
balance. For example, to prepare 1 mL of a 10 mM stock solution, you would need
approximately 1.401 mg of NF279 (based on a molecular weight of 1401.1 g/mol ).

o Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (
g/mol)

o Example: 10 mM x 0.001 L x 1401.1 g/mol = 1.401 mg
 Dissolution:

o Add the appropriate volume of nuclease-free water to the vial containing the weighed
NF279.

o Vortex the solution thoroughly to aid dissolution.
o If the compound does not fully dissolve, sonication and gentle warming can be applied.[1]

 Sterilization (Optional but Recommended): For cell-based assays, it is advisable to sterilize
the stock solution by filtering it through a 0.22 um syringe filter.[1]

 Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge
tubes. This is crucial to avoid repeated freeze-thaw cycles which can degrade the
compound.[1]

o Store the aliquots at -20°C for short-term storage (up to one month) or at -80°C for long-
term storage (up to six months).[1][2]
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o Clearly label each aliquot with the compound name, concentration, and date of
preparation.

Signaling Pathway Involving P2X1 Receptor

NF279 is a selective antagonist of the P2X1 receptor, a ligand-gated ion channel activated by
extracellular ATP. The following diagram illustrates a simplified signaling pathway involving the
P2X1 receptor, which can be blocked by NF279.
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Caption: P2X1 receptor signaling pathway and point of inhibition by NF279.

Experimental Workflow for Stock Solution
Preparation

The following diagram outlines the logical workflow for preparing the NF279 stock solution as
described in the protocol.
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Caption: Workflow for preparing a sterile stock solution of NF279.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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